Cas no 648859-53-4 (3-Aminothieno3,2-dpyrimidin-4(3H)-one)

• Product Name: 3-Aminothieno3,2-dpyrimidin-4(3H)-one
• CAS No: 648859-53-4
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 1682858
• PubChem ID: 2777639
• Update Time: 2025-10-28

3-Aminothieno3,2-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one
• 3-Amino-3,4-dihydro-4-oxothieno[3,2-d]pyrimidine
• 3-AMINO-3,4-DIHYDROTHIENO[3,2-D]PYRIMIDIN-4-ONE
• CS-0208018
• 3-aminothienopyrimidin-4-one
• QCUXAWRTPNJKLL-UHFFFAOYSA-N
• PS-4352
• 3-amino-3H,4H-thieno[3,2-d]pyrimidin-4-one
• MFCD00816913
• 648859-53-4
• SCHEMBL3755622
• AKOS026675488
• YAB85953
• 3-aminothieno[3,2-d]pyrimidin-4-one
• 3-Aminothieno3,2-dpyrimidin-4(3H)-one

• Inchi： 1S/C6H5N3OS/c7-9-3-8-4-1-2-11-5(4)6(9)10/h1-3H,7H2
• InChI Key： QCUXAWRTPNJKLL-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)N)=O

Computed Properties

• Exact Mass: 167.01533297g/mol
• Monoisotopic Mass: 167.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Aminothieno3,2-dpyrimidin-4(3H)-one

3-Aminothieno[3,2-d]pyrimidin-4(3H)-one: A Promising Compound in Medicinal Chemistry

3-Aminothieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 648859-53-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one consists of a thienopyrimidine core with an amino group attached at the 3-position. The thienopyrimidine scaffold is characterized by a five-membered thiophene ring fused to a six-membered pyrimidine ring. This unique arrangement provides a rigid and planar structure that can interact with various biological targets, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one has also demonstrated significant anticancer activity. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer mechanism is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The anti-inflammatory potential of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one has also been explored. Research published in the European Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one have been extensively studied to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic potential of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one, researchers have explored various structural modifications and analogs. For example, the introduction of substituents at different positions on the thienopyrimidine core has been shown to modulate the biological activity and selectivity of the compound. These efforts have led to the identification of several promising lead compounds with improved potency and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a new therapeutic option.

In conclusion, 3-Aminothieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 648859-53-4) is a highly promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.